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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135

An In-Depth Technical Guide to CAS Number 105864-15-1 (Morwet EFW)

For Researchers, Scientists, and Formulation Professionals

Executive Summary

CAS number 105864-15-1 is assigned to a chemical blend known commercially as Morwet
EFW. This substance is a sodium alkyl naphthalene sulfonate blend, a type of anionic
surfactant.[1][2][3][4] Its primary function is to act as a high-performance wetting agent and
dispersant.[2][5][6][7][8][9][10] While some chemical suppliers generically list it for "chemical
research” or as a "pharmaceutical intermediate,” its documented applications are
overwhelmingly in formulation science, particularly within the agricultural sector for pesticide
and herbicide formulations.[6][7][10][11] This guide provides a comprehensive overview of its
physicochemical properties, mechanism of action as a surfactant, and its principal applications,
tailored for professionals in chemical and formulation science.

Physicochemical Properties

Morwet EFW is characterized by its excellent wetting capabilities, which are quantified by
standard industry tests. The following table summarizes the available quantitative data for
Morwet EFW powder.
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Method /

Property Value . Reference
Conditions

Appearance Powder at 25°C [3]

Active Content > 95.0% [3]

Moisture <2.0% [3]

pH 7.5-10.0 5% in water [3]

Salt Content <2.5% [3]
Du Noly ring method,

Surface Tension 32 mN/m 25°C, 0.1% [3]

concentration

Draves test, 25°C,
17 seconds [3]

Wetting Power )
0.1% concentration

Ross-Miles, 25°C,
0.05% in de-ionised [3]

water

Foam Height (DI
Water)

Initial: 120 mm; After 5

min: 60 mm

Ross-Miles, 25°C,
0.05% in Standard [3]
Water D

Foam Height (Hard
Water)

Initial: 30 mm; After 5

min: 10 mm

Mechanism of Action: Surfactant Chemistry

The functionality of sodium alkyl naphthalene sulfonate stems from its amphiphilic molecular
structure. The molecule contains a hydrophobic (water-repelling) alkyl naphthalene group and a
hydrophilic (water-attracting) sulfonate group.[7][10] When introduced into a system of an
insoluble solid and water, these molecules orient themselves at the solid-liquid interface.

This orientation reduces the interfacial tension between the solid particles and the water,
allowing the water to spread over the surface of the particles more effectively—a process
known as wetting. As a dispersant, the hydrophobic tails adsorb onto the particle surfaces,
while the hydrophilic heads extend into the water, creating a repulsive electrostatic barrier that
prevents the particles from agglomerating.
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Caption: Mechanism of particle dispersion by anionic surfactants.

Research and Industrial Applications

The primary application of Morwet EFW is as a formulation aid. Its excellent wetting and
dispersing properties make it a critical component in solid formulations that need to be readily
dispersed in water.

o Agriculture: It is a benchmark wetting agent for solid agrochemical formulations such as
Wettable Powders (WP) and Water Dispersible Granules (WDG).[6][11] It ensures that when
these products are mixed with water in a spray tank, the active ingredient disperses quickly
and uniformly.

« Industrial Cleaning: Used in detergents and cleaners for its ability to help remove greasy
soils and function effectively in hard water.[7][8]

o Textile Industry: Employed as a wetting and leveling agent in dyeing processes to ensure
uniform color application.[7][10]

o Construction: Acts as a superplasticizer in concrete admixtures, improving the workability
and dispersion of cement patrticles.[7][10]

While its use is not documented in preclinical or clinical drug development as an active
substance, its properties are highly relevant for formulation scientists in the pharmaceutical
industry who may require effective wetting agents for poorly soluble active pharmaceutical
ingredients (APIS) in certain dosage forms.

Experimental Protocols: Performance Evaluation

Detailed protocols for specific biological experiments are not applicable to this compound.
However, the evaluation of its performance as a surfactant follows standardized industrial
methods.

Draves Wetting Test (ASTM D2281)

This test measures the time required for a weighted skein of cotton yarn to sink in a solution of
the wetting agent. A shorter sinking time indicates better wetting performance.
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Caption: Standard workflow for the Draves Wetting Test.

Surface Tension Measurement (Du Nolly Ring Method)

This method quantifies how effectively a surfactant reduces the surface tension of water. A
lower surface tension value indicates a more potent surfactant.

e Solution Preparation: Prepare a solution of the surfactant in deionized water at a specified
concentration (e.g., 0.1%).

 Instrument Calibration: Calibrate a tensiometer using a substance with a known surface
tension.

o Measurement: A platinum-iridium ring is submerged into the solution and then slowly pulled
through the liquid's surface.

e Force Recording: The instrument measures the maximum force required to pull the ring
through the interface just before the liquid film breaks.

» Calculation: This force is then converted into the surface tension value, typically expressed in
millinewtons per meter (mMN/m).

Toxicological and Safety Profile

The available Material Safety Data Sheet (MSDS) indicates that the product is expected to be
moderately toxic to aquatic organisms. A study by the National Toxicology Program (NTP) on
naphthalene, a related chemical, found evidence of carcinogenic activity in rats.[12] Users
should handle the material in accordance with standard laboratory safety procedures, including
the use of personal protective equipment, and prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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